2-(4-biphenylyloxy)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-(4-phenylphenoxy)acetamide
• InChI: InChI=1S/C21H19NO3/c1-24-20-10-6-5-9-19(20)22-21(23)15-25-18-13-11-17(12-14-18)16-7-3-2-4-8-16/h2-14H,15H2,1H3,(H,22,23)
• InChI Key: ZSGGYSRELRCCEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4 g/mol

Description

2-(4-biphenylyloxy)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H19NO3 and its molecular weight is 333.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.13649347 g/mol and the complexity rating of the compound is 400. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analytical Chemistry Applications

• The development of colorimetric assays for enzymes such as N-acetyl-β-D-glucosaminidase (NAG) in pathological urine has utilized related compounds for substrate development. A study described the comparison of a substrate similar in structure to 2-(4-biphenylyloxy)-N-(2-methoxyphenyl)acetamide for determining urinary NAG, highlighting its potential for routine monitoring of renal patients in both laboratory and clinical settings (Yuen et al., 1984).

Environmental Science Applications

• Research on the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes has provided insights into the metabolic pathways and potential environmental and health impacts of related compounds. This study contributes to understanding the biotransformation and ecological risks of acetamide derivatives in agricultural settings (Coleman et al., 2000).

Materials Science Applications

• The synthesis and investigation of metal complexes derived from aryl acetamides, including compounds structurally related to this compound, have been explored for their potential in medicinal chemistry. These studies focus on designing new compounds with fewer toxic side effects and potential applications in enzyme inhibition and as anticancer agents (Sultana et al., 2016).